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Compound of Interest

Compound Name: Ebecryl 220

Cat. No.: B14172328

A detailed comparison of Ebecryl 220 and aliphatic urethane acrylates reveals significant
differences in their suitability for applications requiring high weatherability. For researchers,
scientists, and professionals in drug development, where the long-term stability of materials is
critical, understanding these differences is paramount. This guide provides a data-driven
comparison of their performance, supported by experimental protocols.

The fundamental distinction in the weatherability of urethane acrylates lies in their chemical
backbone. Ebecryl 220 is a hexafunctional aromatic urethane acrylate.[1][2][3][4][5] Aromatic
systems, while offering benefits such as rapid cure response, hardness, and chemical
resistance, are generally not recommended for outdoor applications due to their susceptibility
to degradation from ultraviolet (UV) radiation.[6][7] The presence of benzene rings in their
structure makes them prone to yellowing and chalking upon prolonged sun exposure.[7][8]

In contrast, aliphatic urethane acrylates are renowned for their exceptional exterior durability
and non-yellowing characteristics.[9] Their chemical structure lacks the UV-absorbing benzene
rings, making them inherently more stable when exposed to sunlight.[6][7] This makes them the
preferred choice for coatings and materials where color stability and gloss retention are crucial
over the product's lifespan.[8][10]

Quantitative Performance Data

The following table summarizes the comparative weatherability performance of aromatic versus
aliphatic urethane acrylates based on accelerated weathering tests. The data is extrapolated
from a study comparing an aromatic urethane diacrylate (Ebecryl 210) and an aliphatic
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urethane diacrylate (Ebecryl 270), which serve as representative examples of their respective

classes.
Aromatic Urethane  Aliphatic Urethane
Performance Metric Acrylate (Ebecryl Acrylate (Ebecryl Test Method
210) 270)
Color Change (AE¥) o
Significant

after 960 hrs Xenon ) ) Minimal Discoloration ASTM D2244
Discoloration
Arc Exposure

Gloss Retention after o
Significant Loss of ) )
960 hrs Xenon Arc Gl High Gloss Retention ASTM D523
0SS
Exposure

Source: Adapted from a study on the influence of isocyanate type on the weathering of UV-
cured films.[6]

Experimental Protocols

The data presented above is typically generated using standardized accelerated weathering
and evaluation methods. Below are detailed methodologies for the key experiments cited.

Accelerated Weathering

1. Xenon Arc Accelerated Weathering (ASTM G155):

This test method is designed to simulate the full spectrum of sunlight, including UV, visible, and
infrared radiation, as well as the effects of moisture.[11]

o Apparatus: A Xenon Arc test chamber equipped with a xenon arc lamp and appropriate filters
to replicate a specific solar spectrum (e.g., daylight).[11]

o Procedure: Test specimens are placed in the chamber and subjected to controlled cycles of
light and moisture.[11] The irradiation is set to a specific level (e.g., 0.68 W/m? at 420 nm).[6]
The black panel temperature, which simulates the surface temperature of the material in
direct sunlight, is also controlled (e.g., 60°C).[6] Moisture can be introduced through
condensation or water spray to mimic dew and rain.[11]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.adhesion.kr/attachment/download/288/Influence+of+isocyanate+type+of+acrylated+urethane+oligomer+and+of+additives+on+weathering+of+UV-cured+films.pdf
https://atstestlab.com/uv-xenon-arc-accelerated-weathering-test/
https://atstestlab.com/uv-xenon-arc-accelerated-weathering-test/
https://atstestlab.com/uv-xenon-arc-accelerated-weathering-test/
https://www.adhesion.kr/attachment/download/288/Influence+of+isocyanate+type+of+acrylated+urethane+oligomer+and+of+additives+on+weathering+of+UV-cured+films.pdf
https://www.adhesion.kr/attachment/download/288/Influence+of+isocyanate+type+of+acrylated+urethane+oligomer+and+of+additives+on+weathering+of+UV-cured+films.pdf
https://atstestlab.com/uv-xenon-arc-accelerated-weathering-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14172328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

o Duration: The exposure duration can range from hundreds to thousands of hours, with
samples removed at regular intervals for evaluation.[6]

2. Fluorescent UV Accelerated Weathering (QUV - ASTM G154):

This method focuses on the most damaging portion of the solar spectrum, the ultraviolet (UV)
light, to accelerate material degradation.

o Apparatus: A QUV test chamber with fluorescent lamps (e.g., UVA-340 lamps to simulate
sunlight) and a system for generating condensation.

e Procedure: Samples are exposed to alternating cycles of UV light and moisture. A common
cycle is 8 hours of UV exposure at an elevated temperature (e.g., 60°C) followed by 4 hours
of condensation at a lower temperature (e.g., 50°C).[12]

» Evaluation: The performance of the materials is assessed by measuring changes in their
physical properties over the course of the exposure.[12]

Performance Evaluation

1. Color Change Measurement (ASTM D2244):

This standard practice is used to calculate the color difference between a reference sample
and a test specimen after exposure.

e Apparatus: A spectrophotometer or colorimeter.

e Procedure: The color of the specimen is measured before and after weathering exposure.
The results are typically expressed in the CIE Lab* color space, where L* represents
lightness, and a* and b* represent the color-opponent dimensions. The total color difference
(AE¥) is calculated from the changes in these three coordinates.

2. Specular Gloss Measurement (ASTM D523):

This test method measures the specular gloss of a surface, which is an indication of its
shininess.

 Apparatus: A gloss meter.
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e Procedure: The gloss meter directs a beam of light at a specific angle (commonly 20°, 60°,
or 85°) onto the test surface and measures the amount of light reflected at the same angle.
The gloss is reported in Gloss Units (GU). Measurements are taken before and after

weathering to determine the percentage of gloss retention.

Logical Relationships in Weatherability

The weatherability of a urethane acrylate is not determined by a single factor but is rather a
result of the interplay between its chemical structure and its interaction with environmental
stressors. The following diagram illustrates this relationship.

Factors Influencing Urethane Acrylate Weatherability
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Caption: Logical flow of factors affecting urethane acrylate weatherability.

In conclusion, for applications demanding high weatherability, particularly in terms of color and
gloss retention, aliphatic urethane acrylates are the demonstrably superior choice over
aromatic urethane acrylates like Ebecryl 220. The inherent chemical stability of the aliphatic
backbone provides a significant advantage in resisting degradation from environmental
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stressors. Researchers and professionals should prioritize the selection of aliphatic urethane
acrylates for any application where long-term outdoor durability is a key performance
requirement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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